2-(3-(2-(2,6-dimethylmorpholino)-2-oxoacetyl)-1H-indol-1-yl)-N,N-diethylacetamide

• IUPAC Name: 2-[3-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoacetyl]indol-1-yl]-N,N-diethylacetamide
• InChI: InChI=1S/C22H29N3O4/c1-5-23(6-2)20(26)14-24-13-18(17-9-7-8-10-19(17)24)21(27)22(28)25-11-15(3)29-16(4)12-25/h7-10,13,15-16H,5-6,11-12,14H2,1-4H3
• InChI Key: NBHLNNOFLSLRHK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)C(=O)C(=O)N3CC(OC(C3)C)C
• Molecular Formula: C22H29N3O4
• Molecular Weight: 399.5 g/mol

Description

2-(3-(2-(2,6-dimethylmorpholino)-2-oxoacetyl)-1H-indol-1-yl)-N,N-diethylacetamide is a useful research compound. Its molecular formula is C22H29N3O4 and its molecular weight is 399.491. The purity is usually 95%.
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Scientific Research Applications

Antifungal Properties

The chemical structure related to 2-(3-(2-(2,6-dimethylmorpholino)-2-oxoacetyl)-1H-indol-1-yl)-N,N-diethylacetamide has been identified as a potential candidate for antifungal applications. Research on derivatives of this compound has shown fungicidal activity against Candida species, including a broad spectrum of antifungal activity against various fungi species such as molds and dermatophytes. Introduction of a gem-dimethyl on the morpholin-2-one core significantly improved plasmatic stability while maintaining in vitro antifungal activity, making these derivatives promising candidates for further development as antifungal agents (Bardiot et al., 2015).

Antimicrobial Evaluation

Derivatives of the compound have also been evaluated for their antimicrobial properties. In one study, a series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides were synthesized and screened for antimicrobial activity. Most of these compounds were found to be active against selected microbial species, showing potential as antimicrobial agents with relatively low toxicity, which could be beneficial for further biological screening and application trials (Gul et al., 2017).

Herbicide and Pesticide Analysis

Additionally, this chemical framework has been implicated in the synthesis and analysis of herbicides and pesticides. For example, derivatives have been utilized in the synthesis of herbicide acetochlor and dichloroacetamide safener R-29148, essential for studying their metabolism and mode of action. This involves sophisticated synthesis techniques, highlighting the compound's relevance in developing and analyzing agricultural chemicals (Latli & Casida, 1995).